Cas no 2413869-50-6 (tert-butyl N-(1-hydroxycycloheptyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(1-hydroxycycloheptyl)methyl-N-methylcarbamate
• CAS No: 2413869-50-6
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5674759
• PubChem ID: 165768899
• Update Time: 2023-11-27

tert-butyl N-(1-hydroxycycloheptyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1-hydroxycycloheptyl)methyl]-N-methylcarbamate
• EN300-26665741
• 2413869-50-6
• tert-butyl N-(1-hydroxycycloheptyl)methyl-N-methylcarbamate

• Inchi： 1S/C14H27NO3/c1-13(2,3)18-12(16)15(4)11-14(17)9-7-5-6-8-10-14/h17H,5-11H2,1-4H3
• InChI Key： JBGQWGCUZFLHPW-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C)CCCCCC1

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų